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Compound of Interest

Compound Name: Petalosa

Cat. No.: B1246831

This technical guide provides a comprehensive overview of the Petalosa compound, a novel
carbohydrate with demonstrated hypoglycemic properties. The information is intended for

researchers, scientists, and professionals in the field of drug development and natural product
chemistry.

Compound Identification

Petalosa is a unique carbohydrate, classified as an ulopyranose. It was first isolated from the
roots and rhizomes of the plant Psacalium peltatum. While a specific CAS Registry Number for
Petalosa has not been identified in public databases, its chemical identity is well-defined by
several other standard identifiers.

Table 1: Identifiers for the Petalosa Compound
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Identifier Value
PubChem CID 11529514
Molecular Formula C10H18010

(2R,3S,4S,4aR,6S,7R,8R,8aS)-2,6-
bis(hydroxymethyl)-2,3,4,6,7,8-
hexahydropyrano[3,2-b]pyran-3,4,4a,7,8,8a-

IUPAC Name

hexol

InChl=1S/C10H18010/c11-1-3-
5(13)7(15)10(18)9(17,19-3)8(16)6(14)4(2-
12)20-10/h3-8,11-18H,1-
2H2/t3-,4+,5-,6+,7+,8-,9+,10-

InChl

InChlKey HFTMYDMVCZRBCQ-YJEJVTBQSA-N

C([C@@H]1--INVALID-LINK--(--INVALID-LINK--
C0)0)0)0)0)0">C@HO)O

Canonical SMILES

Physicochemical Properties

The fundamental physicochemical properties of Petalosa have been computationally predicted
and are summarized below.

Table 2: Predicted Physicochemical Properties of Petalosa
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Property Value
Molecular Weight 298.24 g/mol
XLogP3 -4.5
Hydrogen Bond Donors 10
Hydrogen Bond Acceptors 10

Rotatable Bond Count 4
Topological Polar Surface Area 180 A2
Heavy Atom Count 20

Biological Activity and Quantitative Data

Petalosa has been identified as a promising hypoglycemic agent. In vivo studies have
demonstrated its ability to lower blood glucose levels in a diabetic animal model.

Table 3: Hypoglycemic Activity of Petalosa

Parameter Value

Animal Model Alloxan-induced diabetic mice

Dosage 100 mg/kg

Activity Comparable to tolbutamide and insulin

The proposed mechanisms for its hypoglycemic action include either an enhancement of
insulin secretion from the pancreas or an increased utilization of glucose by peripheral tissues.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Petalosa are not fully available in the public domain. However, based on related studies and
general laboratory practices, the following outlines the likely methodologies employed.
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General Protocol for Induction of Diabetes in Mice

A common method for inducing type 1 diabetes in laboratory mice is through the administration
of alloxan, which selectively destroys insulin-producing pancreatic -cells.
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Animal Preparation

Select healthy male mice
(e.g., Swiss albino, 6-8 weeks old)

y

Acclimatize animals to laboratory conditions
(1 week)

l

Fast mice overnight (12-16 hours)
with free access to water

Alloxan Administration

Prepare a fresh solution of alloxan monohydrate
in cold 0.9% saline

l

Administer a single intraperitoneal (i.p.) injection
of alloxan (e.g., 150-180 mg/kg body weight)

Post-Injection Care and Monitoring

Provide 5-10% glucose solution in drinking water
for the first 24 hours to prevent hypoglycemia

:

Monitor blood glucose levels after 72 hours
(e.g., using a glucometer)

Select mice with fasting blood glucose > 200 mg/dL
for the study

Click to download full resolution via product page

Workflow for inducing an alloxan-induced diabetic mouse model.
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Isolation and Structure Elucidation

The isolation of Petalosa from Psacalium peltatum roots would typically involve extraction with
a polar solvent, followed by chromatographic separation techniques. The structural elucidation

is confirmed through spectral analysis.

Extraction and Isolation

Aqueous or alcoholic extraction of dried
and powdered Psacalium peltatum roots

\

Solvent-solvent partitioning to enrich
the carbohydrate fraction

\/

&:olumn chromatography (e.g., silica gel, Sephadex)\
to isolate the pure compound

Structure Elucidation

\ Y

Mass Spectrometry (MS) MYElEER MEEIES (RESRERE? (YR Infrared (IR) Spectroscopy
: ; (1H, 13C, COSY, HMQC, HMBC) . : :
to determine molecular weight and formula . - ) to identify functional groups
to determine the chemical structure and stereochemistry

Click to download full resolution via product page

General workflow for the isolation and structure elucidation of Petalosa.

Putative Signaling Pathway

While the precise molecular targets and signaling pathways of Petalosa have not been
experimentally elucidated, its proposed hypoglycemic mechanisms suggest an interaction with
the insulin signaling pathway. The following diagram illustrates a generalized insulin signaling
cascade leading to glucose uptake, which represents a putative pathway for Petalosa's action.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1246831?utm_src=pdf-body
https://www.benchchem.com/product/b1246831?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246831?utm_src=pdf-body
https://www.benchchem.com/product/b1246831?utm_src=pdf-body
https://www.benchchem.com/product/b1246831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratpry

Check Availability & Pricing

Intracellular Signaling Cascade

Cell Membrane
IRS Phosphorylation Akt Phosphorylation o
\ 7" GLUT4 Vesicle : - APR U ) Faciliates

Click to download full resolution via product page

Putative insulin signaling pathway potentially modulated by Petalosa.

It is important to note that this diagram represents a general mechanism of insulin-stimulated
glucose uptake and Petalosa's precise point of interaction within this or other related pathways
requires further investigation.

Conclusion

Petalosa is a novel carbohydrate with significant potential as a hypoglycemic agent. Its well-
defined chemical structure and demonstrated biological activity make it a compelling candidate
for further research and development in the context of diabetes and metabolic disorders.
Future studies should focus on elucidating its precise mechanism of action, conducting detailed
dose-response and pharmacokinetic profiling, and establishing a definitive CAS Registry
Number.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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